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Compound of Interest

Compound Name: Molybdenum dichloride dioxide

Cat. No.: B1677411

This technical guide provides an in-depth overview of the thermochemical data for
molybdenum dichloride dioxide (MoO2zCl2). It is intended for researchers, scientists, and
professionals in drug development and materials science who require a thorough
understanding of the thermodynamic stability and behavior of this compound. This document
presents quantitative data in structured tables, details relevant experimental methodologies,
and includes a visual representation of the experimental workflow.

Thermochemical Data

Molybdenum dichloride dioxide is an inorganic compound with the formula MoO2Cl2.[1] It is
a yellow, diamagnetic solid that serves as a precursor in the synthesis of other molybdenum
compounds.[1][2] The following tables summarize the key thermochemical properties of
MoO:2zCl:z in its solid and gaseous states.

Table 1: Standard Enthalpy and Entropy of Formation
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Property State Value Reference

Standard Molar
Enthalpy of Formation  Solid -724 kJ/mol [3]
(AfH®) at 298.15 K

Standard Molar
Enthalpy of Formation  Gas -630 kJ/mol [3]
(AfH®) at 298.15 K

Standard Molar
Entropy (S°) at 298.15 Gas 337.6 J/mol-K [4]
K

Table 2: Enthalpy of Sublimation

Property Value Reference

Enthalpy of Sublimation

90 kJ/mol [3]
(AHsub)

Table 3: Gas Phase Heat Capacity Data (Shomate Equation Parameters)

The heat capacity (Cp) of gaseous MoO2Clz can be calculated using the Shomate equation
over a temperature range of 298 to 6000 K.[4][5]

Cp°=A+Bt+ Ct2+ D*t3 + E/t2
where:
e t=temperature (K) /1000

e Cp° = heat capacity (J/mol-K)
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Parameter Value Reference
A 101.7532 [4][5]
B 5.266694 [4][5]
C -1.406181 [4][5]
D 0.118893 [4][5]
E -1.670982 [4][5]
F -669.2015 [4]15]
G 449.8302 [4][5]
H -633.0392 [4][5]

Experimental Protocols

Detailed experimental protocols for the determination of the thermochemical data of MoO2Clz
are not extensively published. However, based on established methodologies for similar
inorganic compounds, the following sections outline the likely procedures.

Synthesis and Purification of Molybdenum Dichloride
Dioxide

A crucial first step for accurate thermochemical measurements is the synthesis of a high-purity
sample. Several methods for the synthesis of MoO2Clz have been reported.

Synthesis by Chlorination of Molybdenum Dioxide:

A common and effective method involves the direct chlorination of molybdenum dioxide
(MoO2).[2][6]

e Reactants: High-purity molybdenum dioxide (MoO:z) powder and dry chlorine (Cl2) gas.

e Apparatus: A tube furnace equipped with a quartz reaction tube, a gas inlet for chlorine, and
an outlet leading to a collection vessel.
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e Procedure: a. A weighed amount of MoO: is placed in a porcelain boat inside the quartz
tube. b. The system is purged with an inert gas (e.g., argon) to remove air and moisture. c.
The furnace temperature is raised to between 150 °C and 350 °C.[2] d. A controlled flow of
dry chlorine gas is passed over the heated MoO:.. e. The volatile MoO2Cl2 product is carried
by the gas stream and collected in a cooler part of the apparatus or in a designated
collection vessel.[2]

Purification by Sublimation:

The crude MoO2Cl: is typically purified by sublimation to obtain a high-purity product suitable
for thermochemical analysis.[2]

o Apparatus: A sublimation apparatus consisting of a vessel to hold the crude product, a
heating source (e.g., a heating mantle), and a cold finger or a cooled collection surface.

e Procedure: a. The crude MoO2Cl: is placed in the sublimation vessel. b. The apparatus is
evacuated to a low pressure to facilitate sublimation. c. The vessel is gently heated, causing
the MoO:2zClz to sublime directly from a solid to a gas. d. The gaseous MoO2Clz deposits as
pure crystals on the cooled surface, leaving non-volatile impurities behind.[2] e. The purified,
crystalline MoO:zCl: is then collected in an inert atmosphere to prevent contamination.

Determination of Enthalpy of Formation by Solution
Calorimetry

Solution calorimetry is a common technique for determining the enthalpy of formation of solid
compounds.

e Apparatus: A high-precision solution calorimeter, such as an isoperibol or isothermal
calorimeter, equipped with a stirrer, a thermistor for temperature measurement, and a
sample introduction mechanism.

o Calorimetric Solvent: A suitable solvent in which both the reactants and products of a chosen
reaction dissolve. For molybdenum oxides and oxychlorides, alkaline solutions are often
used.[4]

e Procedure: a. A precise amount of the calorimetric solvent is placed in the calorimeter
vessel. b. The system is allowed to reach thermal equilibrium. c. A known mass of the

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://trea.com/information/ultra-pure-molybdenum-dichloride-dioxide-packaged-forms-thereof-and-methods-of-p/patentapplication/a63f2794-ee09-4c40-a343-90644c003f9a
https://trea.com/information/ultra-pure-molybdenum-dichloride-dioxide-packaged-forms-thereof-and-methods-of-p/patentapplication/a63f2794-ee09-4c40-a343-90644c003f9a
https://trea.com/information/ultra-pure-molybdenum-dichloride-dioxide-packaged-forms-thereof-and-methods-of-p/patentapplication/a63f2794-ee09-4c40-a343-90644c003f9a
https://trea.com/information/ultra-pure-molybdenum-dichloride-dioxide-packaged-forms-thereof-and-methods-of-p/patentapplication/a63f2794-ee09-4c40-a343-90644c003f9a
https://pubs.acs.org/doi/10.1021/acs.jced.0c00210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

purified MoO2Cl> sample, sealed in a glass ampoule, is introduced into the calorimeter. d.
The ampoule is broken, and the heat of solution is measured by monitoring the temperature
change of the solvent. e. A series of reactions with known enthalpy changes are carried out
in the calorimeter to establish a thermochemical cycle that leads to the formation of MoO2Cl2
from its constituent elements in their standard states. f. By applying Hess's Law to the
measured heats of reaction for the steps in the thermochemical cycle, the standard enthalpy
of formation of MoO2Clz can be calculated.

Determination of Enthalpy of Sublimation by Knudsen
Effusion Mass Spectrometry

Knudsen effusion mass spectrometry (KEMS) is a powerful technique for studying the
vaporization of low-volatility solids and determining their enthalpies of sublimation.

Apparatus: A Knudsen effusion cell (a small, heated container with a tiny orifice) coupled to a
high-vacuum system and a mass spectrometer.

Procedure: a. A small amount of purified, solid MoO2zClz is placed in the Knudsen cell. b. The
cell is heated to a series of controlled temperatures under high vacuum. c. At each
temperature, a molecular beam of gaseous MoO2Clz effuses through the orifice. d. The mass
spectrometer is used to identify the species in the effusing vapor and to measure their ion
intensities, which are proportional to their partial pressures. e. The vapor pressure of
MoO:zClz is measured as a function of temperature. f. The enthalpy of sublimation is then
determined from the slope of a plot of the natural logarithm of the vapor pressure versus the
inverse of the absolute temperature, according to the Clausius-Clapeyron equation.

Measurement of Heat Capacity

The heat capacity of solid MoO2Clz can be determined using various calorimetric techniques.

Apparatus: A calorimeter designed for measuring heat capacity, such as a differential
scanning calorimeter (DSC) or an adiabatic calorimeter.

Procedure (using DSC): a. A small, accurately weighed sample of purified MoO2zCl: is sealed
in a sample pan. An empty pan is used as a reference. b. The sample and reference pans
are placed in the DSC instrument. c. The instrument heats the sample and reference at a
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constant rate over a desired temperature range. d. The DSC measures the difference in heat
flow required to maintain the sample and reference at the same temperature. e. This
differential heat flow is directly proportional to the heat capacity of the sample. f. By
calibrating the instrument with a standard of known heat capacity, the specific heat capacity
of MoO2Clz can be determined as a function of temperature.

Visualizations

The following diagram illustrates the general experimental workflow for the determination of the
thermochemical properties of molybdenum dichloride dioxide.
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Caption: Experimental workflow for thermochemical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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